Cas no 488827-01-6 (2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid)

• Product Name: 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid
• CAS No: 488827-01-6
• MF: C₂₅H₂₃F₃N₂O₂S
• MW: 472.522535562515
• CID: 6630037
• PubChem ID: 3752700
• Update Time: 2025-05-20

2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• AM-807/14145006
• AKOS016340318
• 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid
• 2-((6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl)thio)-2-phenylacetic acid
• SS-0470
• CS-0332021
• {[3-cyano-6-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}(phenyl)acetic acid
• 488827-01-6
• AKOS003598954
• 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid
• 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylaceticacid
• 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-2-phenylacetic acid

• Inchi： 1S/C25H23F3N2O2S/c26-25(27,28)19-9-20(24-10-14-6-15(11-24)8-16(7-14)12-24)30-22(18(19)13-29)33-21(23(31)32)17-4-2-1-3-5-17/h1-5,9,14-16,21H,6-8,10-12H2,(H,31,32)
• InChI Key： FMQQBADJKRDHJR-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C1C=CC=CC=1)C1=C(C#N)C(C(F)(F)F)=CC(C23CC4CC(CC(C4)C2)C3)=N1

Computed Properties

• Exact Mass: 472.14323364g/mol
• Monoisotopic Mass: 472.14323364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid

Recent Advances in the Study of 2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid (CAS: 488827-01-6)

The compound 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid (CAS: 488827-01-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The adamantyl and trifluoromethyl groups contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for drug development. Computational modeling and X-ray crystallography have provided detailed insights into its interaction with target proteins, revealing key structural motifs responsible for its activity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, it has shown significant inhibitory effects on pro-inflammatory cytokines and tumor cell proliferation, with minimal cytotoxicity observed in normal cells. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases and certain cancers.

Further research is underway to optimize the pharmacokinetic properties of 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid. Efforts include structural modifications to improve solubility and bioavailability, as well as the development of novel delivery systems to enhance its therapeutic index. Collaborative studies between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, the compound 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-2-phenylacetic acid represents a promising avenue for drug discovery. Its unique chemical structure and robust biological activity underscore its potential as a therapeutic agent. Continued research will be essential to fully elucidate its mechanisms of action and to translate these findings into clinical applications.